Cas no 5435-10-9 (Hexanedioic acid, 2,5-diphenyl-, monoethylester (9CI))

• Product Name: Hexanedioic acid, 2,5-diphenyl-, monoethylester (9CI)
• CAS No: 5435-10-9
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 385043
• PubChem ID: 225604
• Update Time: 2025-04-19

Hexanedioic acid, 2,5-diphenyl-, monoethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2,5-diphenyl-, monoethylester (9CI)
• NSC15177; AC1L5E5R; AC1Q63XG; CTK5A0592; AR-1H1614; NSC-15177; AG-K-11699; Hexanedioic acid, 2,5-diphenyl-, monoethylester (9CI);
• NSC15177
• NSC-15177
• 5435-10-9
• DTXSID90280051

• Inchi： 1S/C20H22O4/c1-2-24-20(23)18(16-11-7-4-8-12-16)14-13-17(19(21)22)15-9-5-3-6-10-15/h3-12,17-18H,2,13-14H2,1H3,(H,21,22)
• InChI Key： YWIURNVQWWVGGL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)CCC(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 3.98190